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Compound of Interest

Compound Name: N-Methylisatoic anhydride

Cat. No.: B1679347

For Researchers, Scientists, and Drug Development Professionals

N-Methylisatoic anhydride is a versatile reagent in organic synthesis, serving as a key
building block for a variety of nitrogen-containing compounds. Its reactivity with a range of
nucleophiles allows for the straightforward synthesis of N-methylanthranilic acid derivatives,
which are important intermediates in the pharmaceutical and chemical industries. This guide
provides a comparative analysis of the reaction yields of N-Methylisatoic anhydride with
various classes of reagents, supported by experimental data and detailed protocols.

Comparison of Reaction Yields

The reactivity of N-Methylisatoic anhydride with nucleophiles such as amines, alcohols, and
thiols leads to the formation of amides, esters, and thioesters of N-methylanthranilic acid,
respectively. Generally, these reactions are known to proceed with slightly more difficulty
compared to the unsubstituted isatoic anhydride. The following table summarizes the available
guantitative data on the reaction yields of N-Methylisatoic anhydride with different reagents.
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Specific Reported Yield
Reagent Class Product Type Reference
Reagent (%)

Ester (Methyl N-

Alcohols Methanol methylanthranilat  80%
e)
Amide (N- .
) ) ) ) Yield not
Amines (Primary) Ammonia Methylanthranila »
) specified
mide)
Amide (N,N-
Amines ) ] Dimethyl-N'- Yield not
Dimethylamine ] »
(Secondary) methylanthranila  specified
mide)

Note: Quantitative yield data for the reaction of N-Methylisatoic anhydride with primary
amines, secondary amines, thiols, and Grignard reagents is not readily available in the
reviewed literature. The reaction of the parent compound, isatoic anhydride, with primary
aliphatic alcohols is reported to give yields of 95% or better. The reaction of isatoic anhydride
with primary amines in a one-pot reaction with aldehydes to form quinazolinones has been
reported with yields ranging from 72-84%.

Reaction Pathways

The general reaction of N-Methylisatoic anhydride with a nucleophile involves the opening of
the anhydride ring. The following diagrams illustrate the reaction pathways with amines and

alcohols.
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Reaction of N-Methylisatoic Anhydride with a Primary Amine

N-Methylisatoic Anhydride Primary Amine (R-NH2)

Nucleophilic attack

Tetrahedral Intermediate

Ring opening \Decarboxylation

N-Substituted-N'-methylanthranilamide

Click to download full resolution via product page

 To cite this document: BenchChem. [A Comparative Guide to N-Methylisatoic Anhydride
Reactivity and Reaction Yields]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1679347#n-methylisatoic-anhydride-reaction-yield-
comparison-with-other-reagents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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